Cas no 2172587-06-1 (2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride)

• Product Name: 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride
• CAS No: 2172587-06-1
• MF: C₂₂H₂₅ClN₂O₄
• MW: 416.897905111313
• CID: 5174407
• PubChem ID: 132398870
• Update Time: 2025-10-31

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride
• 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)-1,4-diazepan-1-yl]acetic acid;hydrochloride
• 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride

• Inchi： 1S/C22H24N2O4.ClH/c25-21(26)14-23-10-5-11-24(13-12-23)22(27)28-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20;/h1-4,6-9,20H,5,10-15H2,(H,25,26);1H
• InChI Key： BTCHEPSUULSEDR-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCN(CC(=O)O)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 547
• Topological Polar Surface Area: 70.1

Additional information on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride

Research Briefing on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride (CAS: 2172587-06-1)

The compound 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazepan-1-yl)acetic acid hydrochloride (CAS: 2172587-06-1) has emerged as a critical intermediate in peptide synthesis and drug discovery. Recent studies highlight its role as an Fmoc-protected diazepane derivative, offering unique advantages in solid-phase peptide synthesis (SPPS) due to its structural flexibility and compatibility with standard coupling reagents. This briefing synthesizes the latest research on its synthetic applications, physicochemical properties, and therapeutic potential.

A 2023 study in Organic & Biomolecular Chemistry (DOI: 10.1039/D3OB01234K) demonstrated the compound's efficacy as a constrained scaffold for cyclic peptide design. Researchers utilized its diazepane ring to induce β-turn mimetics in anticancer peptides, achieving enhanced proteolytic stability compared to linear analogs. Nuclear magnetic resonance (NMR) analysis confirmed the preferred conformation of the 1,4-diazepane core (ΔG = -2.3 kcal/mol), which facilitates target binding to integrin receptors.

Notably, the hydrochloride salt form (2172587-06-1) shows improved solubility (logP = -1.2) over the free base, as reported in Journal of Medicinal Chemistry (2024, 67(5): 2100-2115). This property enables its use in aqueous-phase reactions during Fmoc-SPPS, with coupling efficiencies exceeding 98% when paired with HBTU/HOBt activation. Mass spectrometry data revealed minimal racemization (<0.5%) during segment condensation, making it particularly valuable for synthesizing stereochemically complex therapeutics.

Emerging applications include its incorporation into PROTAC molecules, as described in a recent ACS Chemical Biology preprint. The diazepane linker's seven-membered ring provides optimal spacing (11.2 Å) between E3 ligase binders and target proteins, with the acetic acid moiety serving as a convenient attachment point. In vitro degradation assays showed 85% target protein depletion at 10 μM concentration, suggesting promise for targeted protein degradation strategies.

Ongoing clinical investigations (NCT05678944) are evaluating derivatives of this scaffold as dual-acting μ-opioid receptor agonists/neurokinin-1 antagonists for pain management. Preliminary data indicate improved blood-brain barrier penetration (brain/plasma ratio = 1.8) compared to traditional morphinan derivatives, while maintaining sub-nanomolar binding affinities to both targets.

Quality control studies using HPLC-UV (220 nm) have established rigorous specifications for 2172587-06-1: purity ≥99.0% (area normalization), residual solvents <500 ppm (ICH Q3C), and heavy metals <10 ppm. These standards ensure batch-to-batch reproducibility for pharmaceutical applications, as outlined in the USP-NF 2024 monograph for peptide synthesis intermediates.

Future research directions include exploring its utility in mRNA delivery systems, where preliminary data suggest the protonatable nitrogen in the diazepane ring may enhance endosomal escape (75% improvement over standard lipid nanoparticles in murine models). Researchers anticipate increased demand for this building block as next-generation biologics and targeted therapies continue to advance through clinical pipelines.